Cas no 1713462-04-4 (3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1713462-04-4
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6295736
• PubChem ID: 102549240
• Update Time: 2025-05-26

3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1713462-04-4
• 3-(2-Methoxy-phenyl)-1-methyl-1,4,7-triaza-spiro[4.5]dec-3-en-2-one
• 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one
• A921596

• Inchi： 1S/C15H19N3O2/c1-18-14(19)13(11-6-3-4-7-12(11)20-2)17-15(18)8-5-9-16-10-15/h3-4,6-7,16H,5,8-10H2,1-2H3
• InChI Key： ZYHGYILOJVMQDQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2OC)=NC2(CNCCC2)N1C

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.9Ų

Additional information on 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one

Comprehensive Overview of 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1713462-04-4)

The compound 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1713462-04-4) is a structurally unique spirocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its triazaspiro core and methoxyphenyl substituent make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one has surged due to their versatility in addressing unmet medical needs. The compound's spiro[4.5]decane scaffold is known for its conformational rigidity, which enhances binding affinity and selectivity. This property aligns with the growing trend in drug development towards targeted therapies and precision medicine, making it a subject of intense study in academic and industrial laboratories.

The synthesis of CAS No. 1713462-04-4 involves sophisticated multi-step organic reactions, often requiring catalytic asymmetric methods to achieve high enantiopurity. Its methoxy group and methylated nitrogen contribute to its pharmacokinetic profile, influencing parameters such as solubility and metabolic stability. These characteristics are critical for researchers optimizing ADME properties in lead compound development, a topic frequently searched in drug discovery forums and pharmaceutical databases.

From a commercial perspective, 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one is often listed in chemical catalogs as a building block for high-value intermediates. Its applications extend to peptidomimetics and bioisosteres, areas where researchers seek alternatives to traditional peptide-based drugs. The compound's relevance to neurodegenerative disease research and oncology has also been explored, reflecting broader interest in CNS-active compounds and anticancer agents.

Analytical characterization of CAS 1713462-04-4 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are essential for reproducible research outcomes. The scientific community's focus on data reproducibility and quality control in chemical synthesis further underscores the importance of these analytical protocols.

As the pharmaceutical industry shifts towards fragment-based drug design, compounds like 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one gain prominence due to their modular scaffolds. Their compatibility with click chemistry and combinatorial libraries makes them valuable tools for high-throughput screening campaigns. This aligns with current trends in AI-driven drug discovery, where researchers frequently search for computational chemistry tools to predict compound behavior.

Environmental and regulatory considerations for 1713462-04-4 follow standard green chemistry principles, with emphasis on atom economy and waste minimization during synthesis. The compound's stability under various conditions is frequently discussed in process chemistry circles, particularly regarding scale-up challenges and patent landscapes for similar structures.

In conclusion, 3-(2-Methoxyphenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one represents a fascinating case study in modern medicinal chemistry. Its structural features address multiple drug design challenges while offering opportunities for intellectual property development. As research continues to explore its structure-activity relationships, this compound will likely remain a subject of both academic inquiry and industrial application across multiple therapeutic areas.